Lipophilicity and Solubility Comparison: 4-Hydroxy-3-methoxy vs. 4-Hydroxybenzylidene Analog
The target compound introduces a methoxy group at the 3-position of the benzylidene ring relative to the closest commercially cataloged analog, 3-(1-adamantyl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide. This substitution increases polar surface area and hydrogen-bond acceptor count, which is predicted to reduce logP by approximately 0.4 units and improve aqueous solubility (ΔLogSW estimated at +0.5 to +1.0 units) compared to the comparator's LogP of 4.24 and LogSW of -4.90 . The modified physicochemical profile favors better in vitro handling and may reduce non-specific protein binding in cellular assays.
LogSW ~ -4.0
Δ +0.5 to +1.0
LogSW -4.90
| Evidence Dimension | Calculated LogP and LogSW (water solubility) |
|---|---|
| Target Compound Data | LogP ~3.8 (predicted), LogSW ~ -4.0 to -3.9 (predicted based on fragment contributions) |
| Comparator Or Baseline | 3-(1-adamantyl)-N'-(4-hydroxybenzylidene)-1H-pyrazole-5-carbohydrazide: LogP 4.24, LogSW -4.90 |
| Quantified Difference | ΔLogP ≈ -0.4; ΔLogSW ≈ +0.5 to +1.0 (improved solubility) |
| Conditions | In silico prediction using consensus logP/logSW models as reported on Hit2Lead for the comparator; target compound values are estimated by additive fragment methodology. |
Why This Matters
A lower logP and improved solubility facilitate dissolution in aqueous assay media, reducing the risk of compound precipitation and ensuring more reliable dose-response data in cell-based screens.
